Cas no 853737-18-5 ((S)-6-Iodonicotine)

• Product Name: (S)-6-Iodonicotine
• CAS No: 853737-18-5
• MF: C₁₀H₁₃IN₂
• MW: 288.128094434738
• CID: 2086202
• PubChem ID: 16661209
• Update Time: 2025-08-03

(S)-6-Iodonicotine Chemical and Physical Properties

Names and Identifiers

• (S)-6-Iodonicotine
• SCHEMBL3454014
• 853737-18-5
• 2-iodo-5-[(2S)-1-methylpyrrolidin-2-yl]pyridine

• Inchi： 1S/C10H13IN2/c1-13-6-2-3-9(13)8-4-5-10(11)12-7-8/h4-5,7,9H,2-3,6H2,1H3/t9-/m0/s1
• InChI Key： OHWTZFDBFMEMBE-VIFPVBQESA-N
• SMILES： IC1=CC=C(C=N1)[C@@H]1CCCN1C

Computed Properties

• Exact Mass: 288.01235Da
• Monoisotopic Mass: 288.01235Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Solubility: Chloroform, DCM. DMSO

Additional information on (S)-6-Iodonicotine

Introduction to (S)-6-Iodonicotine (CAS No. 853737-18-5)

Compound (S)-6-Iodonicotine (CAS No. 853737-18-5) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes. The stereochemical configuration of the compound, specifically the (S)-configuration, plays a crucial role in its biological activity and interaction with biological targets.

The synthesis and characterization of (S)-6-Iodonicotine involve sophisticated methodologies that ensure high purity and enantiomeric excess. The presence of an iodine substituent at the 6-position of the nicotinic acid backbone enhances its reactivity, making it a valuable intermediate in organic synthesis and drug development. Recent advancements in synthetic chemistry have enabled more efficient and scalable production processes for this compound, facilitating its integration into diverse research and industrial applications.

In the realm of pharmaceutical research, (S)-6-Iodonicotine has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its structural framework allows for modifications that can tailor its pharmacological properties, making it a versatile building block for drug discovery programs. Researchers have leveraged its reactivity to develop novel compounds with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of (S)-6-Iodonicotine is its utility as a tool compound in biochemical studies. The iodine atom serves as a handle for further functionalization, enabling scientists to design molecules with tailored biological activities. This has been particularly useful in the study of nicotinic acetylcholine receptors (nAChRs), where modified versions of nicotinic acid derivatives have provided insights into receptor mechanisms and potential therapeutic interventions.

The latest research findings indicate that derivatives of (S)-6-Iodonicotine exhibit promising effects in preclinical models related to neurological disorders. Studies have demonstrated that certain analogs can modulate nAChR activity, which is relevant to conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction. These findings underscore the importance of stereospecificity in drug design, highlighting how the (S)-configuration contributes to the compound's pharmacological profile.

The industrial relevance of (S)-6-Iodonicotine extends beyond academic research. Its synthesis has been optimized for large-scale production, making it accessible for commercial applications in pharmaceutical manufacturing. The compound's stability under various conditions ensures that it can be stored and handled efficiently, further enhancing its practicality in industrial settings.

In conclusion, (S)-6-Iodonicotine (CAS No. 853737-18-5) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, coupled with recent advancements in synthetic methodologies, make it a valuable asset for drug discovery and molecular biology studies. As research continues to uncover new applications for this compound, its importance in advancing scientific understanding and therapeutic development is likely to grow.